(4-Methyl-piperidin-1-YL)-acetic acid hydrochloride
Overview
Description
“(4-Methyl-piperidin-1-YL)-acetic acid hydrochloride” is a chemical compound with the molecular formula C8H15NO2•HCl and a molecular weight of 193.67 . It is used for research purposes .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES notation: CC1CCN(CC1)CC(=O)O.Cl . This indicates that the compound contains a piperidine ring with a methyl group attached, as well as an acetic acid group .Scientific Research Applications
Improved Radiolabeling for PET Studies
An advanced method for synthesizing acetic acid-piperidine-4-yl ester was developed to improve the production of [11C]MP4A, a tracer for PET studies of the acetylcholine neurotransmission system. This method enhances the radiochemical purity and yield of [11C]MP4A, contributing significantly to neuroscientific research by facilitating the investigation of cholinergic system dynamics in vivo (Carpinelli et al., 2006).
Dopamine D4 Receptors Antagonist Evaluation
Research involved labeling (SB-235753) with carbon-11 as a potential radioligand for assessing Dopamine D4 receptors with PET. Despite the uniform distribution in murine brain areas, [11C]SB-235753 was not suitable for dopamine D4 receptor studies, highlighting the challenges in developing effective CNS-targeted radiotracers (Matarrese et al., 2000).
Novel Mannich Bases Synthesis
A study on new Mannich bases incorporating a pyrazolone moiety explored their synthesis, characterization, and electrochemical properties. These compounds, derived from acetic acid (2-oxo-1-piperidine-1-ylmethyl-1,2-dihydro-indol-3-ylidene)-hydrazides, show promise in electrochemical applications, offering insights into the design of novel materials for electrochemical sensors and devices (Naik et al., 2013).
Corrosion Inhibition
A study focused on Mannich bases derived from piperidine as corrosion inhibitors for mild steel in HCl solution. These compounds demonstrate significant potential in protecting industrial materials, providing a cost-effective solution for corrosion control (Jeeva et al., 2015).
Aurora Kinase Inhibitor Development
Research on aurora kinase inhibitors identified compounds with potential cancer treatment applications. This underscores the role of piperidine derivatives in developing targeted therapies for oncological diseases, representing a critical area of medicinal chemistry (ロバート ヘンリー，ジェームズ, 2006).
Organic Synthesis and Medicinal Applications
Investigations into the synthesis and medicinal applications of piperidine derivatives, such as those involved in the production of psychotherapeutic drugs and inhibitors for specific enzymes, indicate the compound's versatility in organic synthesis and drug development. These studies highlight the compound's contribution to synthesizing novel therapeutic agents and understanding biological mechanisms (Ji Ya-fei, 2011).
Properties
IUPAC Name |
2-(4-methylpiperidin-1-yl)acetic acid;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H15NO2.ClH/c1-7-2-4-9(5-3-7)6-8(10)11;/h7H,2-6H2,1H3,(H,10,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MWNUQKCQXIKZTQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)CC(=O)O.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.67 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1177303-36-4 |
Source
|
| Record name | 2-(4-methylpiperidin-1-yl)acetic acid hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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